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Compound of Interest

Compound Name: (Bromomethyl)triethylsilane
CAS No.: 1112-53-4
Cat. No.: B072970
Get Quote
. J

Executive Summary & Immediate Directives

(Bromomethyl)triethylsilane (Structurally:

) is a specialized organosilane reagent. Unlike silyl bromides (e.g., bromotriethylsilane), which
react violently with water, (oromomethyl)triethylsilane is an

-haloalkylsilane. It is generally stable to water but acts as a potent alkylating agent and is likely
corrosive and flammable.

Core Disposal Directive:
o Waste Stream:Halogenated Organic Waste.

e Segregation: Do NOT mix with strong oxidizers, strong bases, or non-halogenated solvents if
strict segregation is required by your facility.

o Water Reactivity: Low (does not require quenching), but treat as moisture-sensitive to
preserve purity if reusing.
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« Critical Hazard:Skin/Eye Corrosive and Alkylating Agent.

Chemical Profile & Hazard Identification

To ensure safe handling, you must distinguish this specific molecule from its more reactive "silyl

halide" cousins.

Bromotriethylsilane

Feature (Bromomethyl)triethylsilane
(DANGER)
Structure
Bond Type Carbon—Bromine (Alkyl Halide)  Silicon—Bromine (Silyl Halide)

Water Reactivity

Stable (Slow hydrolysis

possible)

Violent (Hydrolyzes to HBr +

Silanol)

Primary Hazard

Corrosive, Flammable,
Alkylator

Water-Reactive, Corrosive,

volatile HBr

Waste Class

Halogenated Organic

Water-Reactive / Acidic

Inferred Hazard Classification (Based on Homologs):

Skin Corrosion/Irritation (Category 1B).[1][2]
Serious Eye Damage (Category 1).[1][2]

Specific Target Organ Toxicity (Respiratory Irritation).

Flammable Liquid (Category 3 or 2 depending on flash point).
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Scientific Note: Hazard data is often extrapolated from the methyl homolog,
(Bromomethyl)trimethylsilane (CAS 18243-41-9), which is a known corrosive and flammable

liquid [1, 2]. Treat the ethyl analog with equal or greater precaution.

Step-by-Step Disposal Protocols
Scenario A: Routine Laboratory Waste (Small Scale)

For disposal of reaction byproducts, excess reagent, or contaminated solvents.

e Segregation: Ensure the waste container is labeled "Hazardous Waste - Halogenated
Organics".

o Compatibility Check: Verify the container material is compatible (HDPE, Glass, or Teflon-
lined). Avoid unlined metal cans if the waste is potentially acidic.

e Transfer:
o Perform all transfers inside a functioning chemical fume hood.

o Wear appropriate PPE: Nitrile gloves (double-gloved recommended), safety goggles, and
lab coat.

o Pour the liquid slowly into the waste container.

» No Quenching Needed: Unlike silyl chlorides/bromides, you do not need to "kill" this reagent
with alcohol/water before disposal unless specified by your specific facility's permit.

e Labeling: List the full chemical name "(Bromomethyl)triethylsilane" on the waste tag. Do
not use abbreviations like "TES-CH2Br".

Scenario B: Spill Cleanup
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For accidental release on benchtop or floor.

Evacuate & Ventilate: Remove ignition sources immediately. Alert nearby personnel.

e PPE Upgrade: If the spill is >100 mL, wear a half-mask respirator with organic vapor/acid
gas cartridges and chemical-resistant apron.

o Containment: Surround the spill with an inert absorbent (Vermiculite, Dry Sand, or
commercial spill pads). Do not use combustible materials like sawdust or paper towels.

o Absorption: Cover the spill completely with the absorbent. Allow 5-10 minutes for absorption.

o Collection: Scoop the saturated absorbent into a wide-mouth jar or heavy-duty hazardous
waste bag.

o Decontamination: Wipe the surface with a soap/water solution. Collect these wipes as solid
hazardous waste.

Scenario C: Empty Container Disposal

o Residue Check: Ensure the bottle is "RCRA Empty" (less than 3% by weight remains).

e Rinsing: Rinse the bottle 3 times with a compatible solvent (e.g., acetone or
dichloromethane).

o Note: Pour the rinsate into the Halogenated Organic Waste container.
o Defacing: Cross out the label and mark "EMPTY".

o Disposal: Discard the glass bottle in the "Broken Glass/Puncture" bin or recycle according to
local glass policy.

Waste Stream Decision Matrix

The following logic flow ensures you select the correct regulatory path for disposal.
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-
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Figure 1: Decision logic for classifying (Bromomethyl)triethylsilane waste streams.

Regulatory & Compliance Data

When filling out waste tags, use the following classifications. While the specific CAS for the
ethyl analog is less common in regulatory databases than the methyl analog, the functional

group logic applies.
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Parameter Value / Classification
Homolog CAS (Reference) 18243-41-9 (Bromomethyl)trimethylsilane [1]
RCRA Code (USA) D001 (Ignitable)

Class 3 (Flammable Liquid) or Class 8
Hazard Class (DOT) © ve)
orrosive

Packing Group Il orlll

o Flammable liquid, corrosive, n.o.s.[3][4][5][6][7]
Proper Shipping Name ) ) .
[8][9] (contains (Bromomethyl)triethylsilane)

Storage for Disposal:

o Store in a cool, dry, well-ventilated area.[7][8][9][10]

o Keep tightly closed.[1][2][5][7][8][9][10]

o Incompatibilities: Strong oxidizing agents, Strong bases.[1][7][8][9]

References

e Sigma-Aldrich.[3][11] (Bromomethyl)trimethylsilane Safety Data Sheet. Product No. 194409.
Accessed October 2025.[10] Link

e PubChem.[4] Compound Summary: (Bromomethyl)trimethylsilane.[4][12] National Library of
Medicine. Link

o National Research Council (US) Committee on Prudent Practices in the Laboratory. Prudent
Practices in the Laboratory: Handling and Management of Chemical Hazards. National
Academies Press (US); 2011. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072970?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

